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Compound of Interest

Compound Name: 1-Pentadecanol-d31

Cat. No.: B1472713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of 1-Pentadecanol-d31, a deuterated form of 1-pentadecanol. This document is

intended to serve as a valuable resource for professionals in research, science, and drug

development who utilize isotopically labeled compounds in their work.

Core Physical and Chemical Properties
1-Pentadecanol-d31 is a saturated long-chain fatty alcohol in which 31 hydrogen atoms have

been replaced by deuterium. This isotopic labeling makes it a crucial tool in various research

applications, particularly in metabolic studies, pharmacokinetics, and as an internal standard in

mass spectrometry-based analyses. While comprehensive experimental data on the physical

properties of the deuterated form are not as widely published as its non-deuterated

counterpart, the following tables summarize the available information and provide context by

comparing it with 1-pentadecanol.

Table 1: Key Identifiers and Molecular Properties
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Property 1-Pentadecanol-d31 1-Pentadecanol

Chemical Formula CD₃(CD₂)₁₄OH C₁₅H₃₂O

CAS Number 349553-87-3[1] 629-76-5

Molecular Weight 259.61 g/mol [1] 228.41 g/mol

Synonyms n-Pentadecyl-d31 Alcohol
Pentadecyl alcohol, n-

Pentadecanol

Table 2: Physical Characteristics

Property 1-Pentadecanol-d31 1-Pentadecanol

Appearance White solid (presumed) White, flaky solid

Melting Point Data not available 41-44 °C

Boiling Point Data not available 269-271 °C

Density Data not available 0.842 kg/L at 40 °C

Solubility
Insoluble in water; Soluble in

organic solvents (presumed)

Insoluble in water; Soluble in

alcohol

Note: The physical properties of 1-Pentadecanol-d31 are expected to be very similar to those

of 1-Pentadecanol, with slight variations due to the increased mass of deuterium.

Experimental Protocols
The primary utility of 1-Pentadecanol-d31 lies in its application as an internal standard and a

tracer in metabolic research. Below are generalized experimental protocols where this

compound would be of significant value.

Protocol 1: Use of 1-Pentadecanol-d31 as an Internal
Standard in Mass Spectrometry
This protocol outlines the general workflow for using 1-Pentadecanol-d31 as an internal

standard for the quantification of endogenous 1-pentadecanol or other related fatty alcohols in
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biological samples.

Sample Preparation LC-MS/MS or GC-MS Analysis Data Analysis

Biological Sample (e.g., plasma, tissue homogenate) Spike with known amount of 1-Pentadecanol-d31 Lipid Extraction (e.g., Folch or Bligh-Dyer method) Derivatization (optional, e.g., silylation for GC-MS) Inject sample extract Chromatographic Separation Mass Spectrometric Detection (MRM mode) Integrate peak areas for analyte and internal standard Calculate Peak Area Ratio (Analyte / IS) Quantify analyte concentration using a calibration curve

Administer 1-Pentadecanol-d31 to the biological system (e.g., cell culture, animal model)

Time-course incubation or in-life phase

Collect biological samples at various time points

Extract metabolites (e.g., lipids, fatty acids)

Analyze extracts by LC-MS/MS or GC-MS to identify and quantify deuterated metabolites

Elucidate metabolic pathways and turnover rates
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1-Pentadecanol-d31

Oxidation

Pentadecanoic Acid-d31

Elongation Desaturation

Incorporation into Complex Lipids (e.g., Phospholipids, Triacylglycerols)

Other Labeled Fatty Acids

Generation of Signaling Lipids (e.g., Eicosanoids - if further metabolized)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1472713#1-pentadecanol-d31-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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